Cas no 2648939-03-9 (tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid)

• Product Name: tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid
• CAS No: 2648939-03-9
• MF: C₁₂H₂₄F₃NO₄Si
• MW: 331.403975486755
• MDL: MFCD34167664
• CID: 5643994
• PubChem ID: 155973061
• Update Time: 2025-06-13

tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid

• MDL： MFCD34167664
• Inchi： 1S/C10H23NO2Si.C2HF3O2/c1-10(2,3)13-9(12)8(11)7-14(4,5)6;3-2(4,5)1(6)7/h8H,7,11H2,1-6H3;(H,6,7)
• InChI Key： IHKHEGZACSYEQS-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C([Si](C)(C)C)C(N)C(=O)OC(C)(C)C

Additional information on tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid

Professional Introduction to Tert-butyl 2-amino-3-(trimethylsilyl)propanoate, Trifluoroacetic Acid (CAS No. 2648939-03-9)

Tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid, is a highly specialized compound characterized by its unique chemical structure and versatile applications in the field of pharmaceutical research and synthesis. This compound, identified by the CAS number 2648939-03-9, has garnered significant attention due to its role as a crucial intermediate in the development of novel therapeutic agents. The presence of both amino and trifluoroacetic acid functional groups, coupled with the protective trimethylsilyl (TMS) group, makes this molecule a valuable tool for synthetic chemists and medicinal chemists alike.

The compound's structure consists of a propanoate backbone, modified with a tert-butyl group at the first carbon and a TMS group at the third carbon. This configuration not only enhances the stability of the molecule during synthetic processes but also provides specific reactivity that can be exploited in drug design. The trifluoroacetic acid moiety introduces fluorine atoms, which are well-known for their ability to modulate metabolic pathways and improve pharmacokinetic properties of drug candidates.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceutical development due to their enhanced bioavailability and metabolic stability. The incorporation of fluorine into drug molecules has been shown to improve their binding affinity to biological targets, leading to more effective therapeutic outcomes. Tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid, serves as an excellent precursor for synthesizing fluorinated analogs of existing drugs or for designing entirely new molecules with improved pharmacological profiles.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors, which are critical for treating a wide range of diseases, including HIV/AIDS and cancer. Proteases are enzymes that play a key role in various biological processes, and inhibiting their activity can lead to significant therapeutic benefits. The unique structural features of tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid allow it to serve as a building block for creating highly specific protease inhibitors that target particular disease pathways.

Recent studies have demonstrated the efficacy of fluorinated protease inhibitors in preclinical models. For instance, compounds derived from this intermediate have shown promise in inhibiting HIV protease, which is essential for viral replication. By leveraging the reactivity of the TMS group and the stability provided by the tert-butyl group, researchers have been able to develop inhibitors with improved selectivity and reduced side effects. These findings highlight the importance of this compound in advancing antiviral therapies.

Another area where this compound has found utility is in the development of kinase inhibitors. Kinases are enzymes that regulate cell signaling pathways and are often implicated in cancer progression. Inhibiting kinase activity can disrupt these pathways and halt tumor growth. The structural features of tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid make it an ideal candidate for designing kinase inhibitors with high affinity and selectivity.

Recent research has shown that fluorinated kinase inhibitors can exhibit superior pharmacokinetic properties compared to their non-fluorinated counterparts. For example, a series of kinase inhibitors derived from this intermediate have demonstrated enhanced solubility and bioavailability in preclinical studies. These findings underscore the potential of this compound as a key intermediate in oncology drug development.

The role of protecting groups in organic synthesis cannot be overstated. The trimethylsilyl (TMS) group in this compound serves as an effective protecting agent for alcohols and amines during synthetic reactions. This allows chemists to selectively modify other functional groups without affecting sensitive parts of the molecule. The ability to protect and deprotect functional groups is crucial for multi-step synthetic routes, where maintaining regioselectivity is essential.

The use of trifluoroacetic acid as part of the compound's structure also contributes to its versatility. Trifluoroacetic acid is known for its strong acidity, which can be exploited in various synthetic transformations. For instance, it can be used to deprotect TMS ethers or to facilitate nucleophilic substitutions at specific carbon centers. This reactivity makes it an invaluable tool for synthetic chemists working on complex molecular architectures.

In conclusion, Tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid (CAS No. 2648939-03-9) is a multifunctional compound with significant applications in pharmaceutical research and drug development. Its unique structural features enable it to serve as a key intermediate in synthesizing fluorinated analogs and protecting groups for sensitive functionalities. Recent advancements in medicinal chemistry highlight its importance in developing novel therapeutic agents targeting proteases and kinases.

The continued exploration of fluorinated compounds and protecting groups will undoubtedly lead to further innovations in drug design. As researchers uncover new applications for compounds like Tert-butyl 2-amino-3-(trimethylsilyl)propanoate, trifluoroacetic acid, the potential for developing more effective and targeted therapies will continue to grow.